Cas no 16939-06-3 (Thiophene, 3-(2,4,6-trimethylphenyl)-)

• Product Name: Thiophene, 3-(2,4,6-trimethylphenyl)-
• CAS No: 16939-06-3
• MF: C₁₃H₁₄S
• MW: 202.315262317657
• CID: 1350476
• PubChem ID: 58838891
• Update Time: 2025-04-20

Thiophene, 3-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-(2,4,6-trimethylphenyl)-
• 3-(2,4,6-trimethylphenyl)thiophene
• 16939-06-3
• SCHEMBL14451036
• DTXSID20730397

• Inchi： 1S/C13H14S/c1-9-6-10(2)13(11(3)7-9)12-4-5-14-8-12/h4-8H,1-3H3
• InChI Key： HXOBXNUWFYNOAO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 202.08172
• Monoisotopic Mass: 202.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0